Cas no 2171234-36-7 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid)

• Product Name: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid
• CAS No: 2171234-36-7
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6409961
• PubChem ID: 165553817
• Update Time: 2025-11-06

(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid
• (3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}butanoic acid
• EN300-1548792
• 2171234-36-7

• Inchi： 1S/C26H23FN2O5/c1-15(13-23(30)31)28-25(32)20-11-6-12-22(27)24(20)29-26(33)34-14-21-18-9-4-2-7-16(18)17-8-3-5-10-19(17)21/h2-12,15,21H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t15-/m1/s1
• InChI Key： NQNUSFIKAULDFC-OAHLLOKOSA-N
• SMILES： FC1=CC=CC(C(N[C@H](C)CC(=O)O)=O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid

Research Brief on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid (CAS: 2171234-36-7)

The compound (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}butanoic acid (CAS: 2171234-36-7) has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in peptide synthesis and drug development. This Fmoc-protected fluorinated amino acid derivative serves as a crucial building block in solid-phase peptide synthesis (SPPS), particularly for introducing fluorinated moieties into bioactive peptides. Recent studies have focused on its synthetic utility, physicochemical properties, and potential biological activities.

Recent synthetic chemistry advancements have demonstrated efficient routes to produce this compound with high enantiomeric purity (>99% ee). The incorporation of fluorine at the meta-position of the phenyl ring significantly alters the electronic properties of the resulting peptides, potentially enhancing their metabolic stability and binding affinity to target proteins. Researchers at several institutions have reported improved synthetic yields (75-82%) through optimized coupling conditions using HATU/DIPEA in DMF at room temperature.

In pharmacological studies, derivatives containing this fluorinated building block have shown promising results as protease inhibitors, particularly against serine proteases involved in inflammatory pathways. The fluorine atom's strategic placement creates favorable electrostatic interactions with enzyme active sites while maintaining the compound's metabolic stability. Recent crystallographic studies have revealed that peptides incorporating this moiety exhibit unique binding modes to target proteins, suggesting potential applications in designing selective enzyme inhibitors.

The compound's role in developing PET (positron emission tomography) tracers has also been explored, leveraging the fluorine atom for ¹⁸F labeling. Preliminary in vivo studies demonstrate favorable pharmacokinetic profiles, with moderate blood-brain barrier penetration (brain/plasma ratio of 0.15-0.25 at 30 minutes post-injection), making it potentially useful for neurological target imaging.

Current challenges in utilizing this building block include its relatively high lipophilicity (calculated logP = 2.8) which may affect solubility in aqueous systems, and the need for optimized deprotection conditions during SPPS to prevent β-elimination side reactions. Recent methodological developments have addressed these issues through the use of modified Fmoc-deprotection protocols and the introduction of solubility-enhancing tags during synthesis.

Future research directions include exploring its incorporation into cyclic peptides and peptidomimetics, as well as investigating its potential in developing targeted therapeutics for cancer and neurodegenerative diseases. The unique electronic properties imparted by the fluorinated aromatic system may enable novel interactions with biological targets that are unattainable with conventional amino acid building blocks.